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Compound of Interest

Compound Name: Fucosterol

CAS No.: 18472-36-1

Cat. No.: B1670223 Get Quote

The Senior Scientist's Perspective: Fucosterol (

) is a phytosterol predominantly isolated from brown algae (Phaeophyceae).[1] While often
classified as "non-hazardous" under GHS criteria, treating it as benign "kitchen waste" is a
critical error in professional environments. Its lipophilic nature renders it insoluble in water,
creating significant plumbing and environmental bioaccumulation risks if mishandled.[1]

This protocol treats Fucosterol not merely as a powder, but as a bioactive agent that must be

segregated from the municipal water supply. The disposal pathway is strictly dictated by its

physical state (Solid vs. Solution) and the carrier solvent used.

Table 1: Physicochemical Properties Relevant to Disposal
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Property Data Operational Implication

CAS Number 17605-67-3
Use for waste

manifesting/inventory.[1]

Physical State White crystalline solid
Dust generation risk; requires

particulate protection.

Water Solubility Negligible (< 1 µg/mL)
DO NOT FLUSH. Will

precipitate and clog traps.[1]

Solvent Solubility Chloroform, Ethanol, DMSO

Dictates liquid waste

segregation (Halogenated vs.

Non-Halo).[1]

Flash Point >100°C (Predicted)
Low flammability risk, but

combustible.[1]

Reactivity Stable
Sensitive to oxidation/light;

keep containers closed.[1]

Personal Protective Equipment (PPE) Strategy
Causality & Defense: Standard PPE is insufficient without understanding the mechanism of

exposure. Fucosterol is a membrane-permeable sterol.[1] While acute toxicity is low, long-term

inhalation of bioactive sterol dust can induce respiratory sensitization or mimic hormonal

activity.[1]

Respiratory:N95 or P100 Respirator is mandatory when weighing >50 mg of dry powder

outside a fume hood. The particle size of crystallized sterols allows for deep lung deposition.

Dermal:Nitrile Gloves (Minimum 0.11 mm thickness). Latex is permeable to many organic

solvents (like Chloroform) used to dissolve Fucosterol.[1]

Ocular:Chemical Splash Goggles. Safety glasses with side shields are acceptable for solid

handling, but goggles are required for solutions to prevent solvent splash entry.[1]

Waste Stream Decision Matrix
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The Logic of Segregation: The most common compliance violation in sterol research is mixing

halogenated solvent waste (e.g., Fucosterol dissolved in Chloroform) with non-halogenated

waste (e.g., Ethanol).[1] This diagram illustrates the mandatory decision logic to prevent cross-

contamination and ensure RCRA compliance.

Protocol Legend

Start: Identify Waste State

Is the Waste Solid?

Solid Chemical Waste
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DISPOSAL C:
Non-Halogenated Solvent Waste

(Ethanol, DMSO, Methanol)

No (e.g., EtOH)
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Figure 1: Decision tree for Fucosterol waste segregation based on physical state and solvent

carrier.
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Scenario A: Solid Waste (Expired or Excess Powder)
Context: You have a vial of expired Fucosterol or contaminated weighing paper.[1]

Containment: Transfer the solid material into a screw-top glass or high-density polyethylene

(HDPE) jar. Do not use Ziploc bags as primary containment for fine powders; they leak.

Labeling: Apply a hazardous waste label. Even if "Non-Hazardous" by RCRA standards,

label explicitly:

Contents: "Fucosterol (Solid)"[1][2]

Hazard Checkbox: "None" or "Toxic" (depending on local EHS conservatism regarding

sterols).[1]

Disposal: Place the jar into the lab's Solid Chemical Waste Drum.

Critical Check: Ensure the drum is not designated for "Oxidizers" or "Sharps."

Scenario B: Liquid Waste (Solutions)
Context: You have a stock solution of Fucosterol dissolved in a solvent.[1][2]

Protocol 1: Non-Halogenated Solvents (Ethanol, DMSO, Methanol)[1]

Verification: Confirm the solvent contains no Chlorine, Bromine, or Fluorine.

Action: Pour into the Non-Halogenated Organic Waste container (usually the "White" or

"Clear" carboy).

Rinsing: Triple rinse the empty stock vial with ethanol. Add the rinsate to the same waste

container.

Protocol 2: Halogenated Solvents (Chloroform, Dichloromethane)[1]

Verification: These solvents are strictly regulated under RCRA (F-listed wastes).[1]

Action: Pour into the Halogenated Waste container (usually the "Red" safety can).
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Caution: Never mix this stream with acids or oxidizers.

Scenario C: Contaminated Consumables
Pipette Tips/Syringes: If they contain trace solvent, evaporate in a fume hood (if permitted by

local air quality regs) or place immediately into Solid Waste.[1]

Sharps: If Fucosterol was injected, the needle goes to Biohazard Sharps (if biological fluids

present) or Chemical Sharps (if only chemical).[1]

Emergency Spill Management
The "Stop and Think" Rule: Fucosterol is not volatile, so evacuation is rarely necessary unless

the solvent carrier is toxic (e.g., Chloroform).[1]

Dry Spill (Powder):

Do not use compressed air. This aerosolizes the sterol.

Cover with wet paper towels (dampened with water) to suppress dust.[1]

Wipe up and dispose of towels in Solid Chemical Waste.

Wet Spill (Solution):

Assess the solvent.[2][3] If Chloroform/DCM, wear a respirator or increase ventilation.[4]

Use vermiculite or polypropylene pads to absorb the liquid.

Place absorbent material in a sealed bag and label as "Debris contaminated with [Solvent

Name] and Fucosterol."[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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